
Glycyl-L-tyrosine structure and chemical
formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycyl tyrosine

Cat. No.: B1441352 Get Quote

An In-depth Technical Guide to Glycyl-L-tyrosine

Introduction
Glycyl-L-tyrosine is a dipeptide composed of the amino acids glycine and L-tyrosine linked by a

peptide bond.[1] This compound is of significant interest to researchers, scientists, and drug

development professionals due to its enhanced solubility and bioavailability compared to L-

tyrosine alone.[2] L-tyrosine is a non-essential amino acid that serves as a precursor for the

synthesis of important catecholamines like dopamine, norepinephrine, and epinephrine.[3]

However, its low solubility in water presents challenges for its use in applications such as

parenteral nutrition and cell culture media.[3][4] Glycyl-L-tyrosine overcomes this limitation,

offering a highly soluble and stable source of L-tyrosine, making it a valuable component in

various biotechnological and pharmaceutical applications.[3][5]

Chemical Structure and Formula
Glycyl-L-tyrosine is chemically known as (2S)-2-[(2-aminoacetyl)amino]-3-(4-

hydroxyphenyl)propanoic acid.[6] It is a dipeptide formed from glycine and L-tyrosine.[1]
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Chemical Structure of Glycyl-L-tyrosine
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Figure 1: 2D representation of the Glycyl-L-tyrosine molecule.

Physicochemical Properties
Glycyl-L-tyrosine appears as a white to off-white crystalline solid.[1] Its key quantitative

properties are summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Formula C₁₁H₁₄N₂O₄ [2][7][8][9][10][11][12]

Molecular Weight 238.24 g/mol [2][8][9][13][14][15]

CAS Number 658-79-7 [2][7][8][10][11][12]

Melting Point
278-285 °C (with

decomposition)
[9][13][15][16]

Density ~1.36 g/cm³ [7][16]

Water Solubility 44.1 g/L at 25°C [9][16]

pKa 2.95 ± 0.10 (Predicted) [1][9][16]

LogP -0.45 at 25°C [9]

Appearance White to pale yellow solid [1][13][16]

Experimental Protocols: Synthesis of Glycyl-L-
tyrosine
Several methods for the synthesis of Glycyl-L-tyrosine have been reported in the literature. A

common and industrially applicable approach is the acyl chloride method, which involves the

condensation of L-tyrosine with chloroacetyl chloride followed by ammonolysis.[3][17]

Detailed Methodology: Acyl Chloride Method

This method can be broken down into two main stages:

Stage 1: Synthesis of N-chloroacetyl-L-tyrosine

L-tyrosine is dissolved in an alkaline aqueous solution (e.g., using sodium hydroxide or

potassium carbonate).[18][19]

The solution is cooled to a low temperature, typically between -10°C and 0°C.[18][19]
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Chloroacetyl chloride is added portion-wise to the cooled solution while maintaining the

alkaline pH and low temperature.[17][19]

The reaction is monitored (e.g., by HPLC) until the L-tyrosine is consumed.[18][19]

The pH of the reaction mixture is then adjusted to the acidic range (e.g., pH 2.5-5.0) using an

acid like hydrochloric acid to precipitate the N-chloroacetyl-L-tyrosine intermediate.[18][19]

The precipitate is collected by filtration.[18]

Stage 2: Ammonolysis to form Glycyl-L-tyrosine

The N-chloroacetyl-L-tyrosine intermediate is treated with concentrated ammonia water.[17]

The reaction proceeds to replace the chlorine atom with an amino group, forming Glycyl-L-

tyrosine.[17]

After the reaction is complete, excess ammonia is removed, often under reduced pressure.

[17]

The resulting crude Glycyl-L-tyrosine is then purified, typically by recrystallization from water.

[3][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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